Cas no 497182-10-2 (2,2':6',2''-Terpyridine, 4',4''''-[1,3-propanediylbis(oxy)]bis-)

2,2':6',2''-Terpyridine, 4',4''''-[1,3-propanediylbis(oxy)]bis- structure
497182-10-2 structure
Product Name:2,2':6',2''-Terpyridine, 4',4''''-[1,3-propanediylbis(oxy)]bis-
CAS No:497182-10-2
MF:C33H26N6O2
MW:538.598546504974
CID:1541315
PubChem ID:71362497
Update Time:2025-04-21

2,2':6',2''-Terpyridine, 4',4''''-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • 2,2':6',2''-Terpyridine, 4',4''''-[1,3-propanediylbis(oxy)]bis-
    • 4-[3-(2,6-dipyridin-2-ylpyridin-4-yl)oxypropoxy]-2,6-dipyridin-2-ylpyridine
    • DTXSID60786116
    • 497182-10-2
    • 2~4~,3~4~-[Propane-1,3-diylbis(oxy)]di(1~2~,2~2~:2~6~,3~2~-terpyridine)
    • Inchi: 1S/C33H26N6O2/c1-5-14-34-26(10-1)30-20-24(21-31(38-30)27-11-2-6-15-35-27)40-18-9-19-41-25-22-32(28-12-3-7-16-36-28)39-33(23-25)29-13-4-8-17-37-29/h1-8,10-17,20-23H,9,18-19H2
    • InChI Key: KKHLYMSUQQOYIU-UHFFFAOYSA-N
    • SMILES: O(C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1)CCCOC1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 538.21198
  • Monoisotopic Mass: 538.21172409g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 10
  • Complexity: 647
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.8Ų

Experimental Properties

  • PSA: 95.8
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